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Compound of Interest

Compound Name: Butyl salicylate

Cat. No.: B3022147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the use of Butyl salicylate as a

fragrance ingredient in various formulations. This document outlines its physicochemical

properties, olfactory profile, recommended use levels, and safety considerations. Detailed

experimental protocols for quality control, stability, and safety assessment are also provided to

support formulation development and research.

Introduction to Butyl Salicylate in Fragrance
Formulations
Butyl salicylate (C₁₁H₁₄O₃) is an ester of salicylic acid and butanol, widely utilized in the

fragrance industry for its unique aromatic profile.[1][2] It imparts a sweet, floral, and slightly

medicinal-balsamic scent, often described as having nuances of orchid, clover, and

wintergreen.[3][4][5] Its versatility allows it to be used as a modifier and fixative in a variety of

fragrance compositions, particularly in floral and fougère types.[6][7] Beyond its aromatic

properties, Butyl salicylate also functions as a skin-conditioning agent and can contribute to

the overall stability of a formulation.[8][9]

Physicochemical and Olfactory Properties
A thorough understanding of Butyl salicylate's properties is crucial for its effective

incorporation into formulations.
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Table 1: Physicochemical Properties of Butyl Salicylate

Property Value References

Molecular Formula C₁₁H₁₄O₃ [2][10][11]

Molecular Weight 194.23 g/mol [11]

CAS Number 2052-14-4 [2][3][11]

Appearance
Colorless to pale straw oily

liquid
[2][3]

Boiling Point 268 °C [6][7][10]

Melting Point -5.9 °C [11]

Density 1.08 g/mL at 25 °C [6][7][10]

Solubility

Low solubility in water; soluble

in organic solvents like ethanol

and ether.

[2]

Refractive Index 1.508 - 1.520 @ 20°C [12][13]

Flash Point > 100 °C [12]

Table 2: Olfactory Profile and Fragrance Characteristics

Characteristic Description References

Odor Type
Sweet, aromatic, medicinal,

slightly fruity-wintergreen, floral
[3][4][12]

Perfumery Uses

Orchid, Clover, Trefle,

Carnation, Wallflower,

Fougere, Root-beer, Grape

[3]

Odor Life on Smelling Strip 18 hours [3]

Relative Odor Impact 120 [3]
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Recommended Use Levels and Safety
Adherence to recommended concentration limits is essential for ensuring product safety and

regulatory compliance.

Table 3: Recommended Use Levels and Safety Information

Parameter Recommendation/Data References

Typical Usage in Perfume

Compounds
0.1% - 8.0% [3]

IFRA Recommendation

(Leave-on skin contact)

Up to 0.2% in the finished

product
[12]

Oral LD50 (Rat) 1700 - 1836 mg/kg [12]

Dermal Irritation

Not a primary irritant, but can

cause moderate irritation at

100% under occlusion.

[14][15][16]

Skin Sensitization

Not a sensitizer in

maximization tests on guinea

pigs.

[15][16]

Safety Summary

Considered safe for use in

cosmetics when formulated to

avoid skin irritation and

increased sun sensitivity.

[14][15]

Experimental Protocols
The following protocols are provided as a guide for the analysis and safety assessment of

Butyl salicylate in formulations.

Protocol for Quantification of Butyl Salicylate in a
Fragrance Formulation using Gas Chromatography-
Mass Spectrometry (GC-MS)
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Objective: To accurately determine the concentration of Butyl salicylate in a given fragrance

oil or finished product.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

Helium (carrier gas)

Butyl salicylate standard (≥99% purity)

Solvent (e.g., Ethanol, Dichloromethane)

Volumetric flasks, pipettes, and vials

Procedure:

Standard Preparation: Prepare a stock solution of Butyl salicylate (1000 µg/mL) in the

chosen solvent. Prepare a series of calibration standards by serial dilution of the stock

solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Accurately weigh a known amount of the fragrance formulation and

dissolve it in a known volume of the solvent. The dilution factor should be chosen to ensure

the final concentration of Butyl salicylate falls within the calibration range.

GC-MS Analysis:

Set the GC-MS parameters (e.g., injector temperature, oven temperature program, carrier

gas flow rate, MS scan range).

Inject a fixed volume (e.g., 1 µL) of each calibration standard and the prepared sample.

Acquire the data in full scan mode to confirm the identity of Butyl salicylate by its mass

spectrum and retention time. Use Selective Ion Monitoring (SIM) mode for quantification,

monitoring characteristic ions of Butyl salicylate.
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Data Analysis:

Construct a calibration curve by plotting the peak area of Butyl salicylate against the

concentration for the calibration standards.

Determine the concentration of Butyl salicylate in the sample by interpolating its peak

area on the calibration curve.

Calculate the final concentration in the original formulation, accounting for the dilution

factor.

Preparation

Analysis
Data Processing

Prepare Butyl Salicylate
Standards

GC-MS Injection
and Data Acquisition

Prepare Formulation
Sample Construct

Calibration Curve
Quantify Butyl

Salicylate

Click to download full resolution via product page

GC-MS workflow for Butyl salicylate quantification.

Protocol for Dermal Irritation Assessment using a
Human Repeat Insult Patch Test (HRIPT)
Objective: To evaluate the potential of a formulation containing Butyl salicylate to cause skin

irritation and sensitization in human subjects. This protocol should be conducted by a qualified

clinical research organization (CRO) following ethical guidelines.

Materials:

Test formulation containing Butyl salicylate at the intended use concentration.
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Occlusive or semi-occlusive patches.

Control patches (negative control: empty patch; positive control: a known mild irritant).

A panel of human volunteers (typically 50-100) with no known skin conditions.

Procedure:

Induction Phase (3 weeks):

Apply the test formulation to a designated skin site (e.g., upper back) of each volunteer

using an occlusive patch.

The patch remains in place for 24-48 hours.

After patch removal, the site is graded for any signs of irritation (erythema, edema) by a

trained assessor.

This procedure is repeated nine times over a three-week period.

Rest Phase (2 weeks):

No patches are applied during this period to allow for the development of any delayed

hypersensitivity.

Challenge Phase (1 week):

Apply a new patch with the test formulation to a previously untreated skin site on each

volunteer.

The patch is removed after 24-48 hours, and the site is graded for irritation at specified

time points (e.g., immediately after removal, 24 hours, and 48 hours post-removal).

Data Analysis:

Record and analyze the irritation scores for each subject at each time point.
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The incidence and severity of skin reactions are evaluated to determine the irritation and

sensitization potential of the formulation.

Induction Phase
(3 Weeks, 9 Applications)

Rest Phase
(2 Weeks)

Challenge Phase
(1 Application)

Skin Reaction
Evaluation

Click to download full resolution via product page

Human Repeat Insult Patch Test (HRIPT) protocol.

Protocol for Accelerated Stability Testing of a Fragrance
Formulation
Objective: To assess the physical and chemical stability of a formulation containing Butyl
salicylate under accelerated conditions to predict its shelf life.[17][18]

Materials:

Environmental chambers capable of maintaining controlled temperature and humidity.

Packaging identical to the final product.

Instrumentation for analysis (e.g., GC-MS, pH meter, viscometer).

Procedure:
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Sample Preparation: Prepare multiple samples of the final formulation in its intended

packaging.

Storage Conditions: Place the samples in environmental chambers under various conditions.

Common accelerated conditions include:

40°C ± 2°C / 75% RH ± 5% RH

50°C ± 2°C

Freeze-thaw cycles (e.g., -10°C for 24 hours followed by 25°C for 24 hours, repeated for 3

cycles).[17]

UV light exposure to assess photostability.[19]

Time Points: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, and 3

months).

Evaluation Parameters: At each time point, assess the following:

Physical Properties: Color, clarity, odor, viscosity, and phase separation.

Chemical Properties: pH of the formulation and concentration of Butyl salicylate (using

GC-MS as per Protocol 4.1).

Packaging Integrity: Check for any interaction between the product and the packaging.

Data Analysis:

Compare the results at each time point to the initial (time 0) data.

Significant changes in any of the parameters may indicate instability. The data is used to

predict the shelf life of the product under normal storage conditions.
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Accelerated stability testing workflow.

Biological Activity and Signaling
While primarily used for its scent, Butyl salicylate and related salicylates are known to

possess biological activities. Research indicates potential anti-inflammatory and antimicrobial

properties, similar to salicylic acid.[1][8] The perception of its aroma involves the interaction

with olfactory receptors in the nose, which triggers a signaling cascade leading to the sense of

smell.[1]
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Simplified olfactory signaling pathway.
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Conclusion
Butyl salicylate is a valuable and versatile fragrance ingredient with a well-characterized

safety and olfactory profile. The application notes and protocols provided herein offer a

framework for its effective and safe use in the development of a wide range of consumer and

therapeutic products. Adherence to good laboratory practices and regulatory guidelines is

paramount for successful formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Butyl salicylate | 2052-14-4 [smolecule.com]

2. CAS 2052-14-4: Butyl salicylate | CymitQuimica [cymitquimica.com]

3. perfumersworld.com [perfumersworld.com]

4. Butyl Salicylate – Warm Floral Salicylate [myskinrecipes.com]

5. de-kruiderie.nl [de-kruiderie.nl]

6. Butyl salicylate CAS#: 2052-14-4 [m.chemicalbook.com]

7. Butyl salicylate | 2052-14-4 [chemicalbook.com]

8. Butyl salicylate | 2052-14-4 | Benchchem [benchchem.com]

9. atamankimya.com [atamankimya.com]

10. chembk.com [chembk.com]

11. jnfuturechemical.com [jnfuturechemical.com]

12. butyl salicylate, 2052-14-4 [thegoodscentscompany.com]

13. Butyl salicylate | C11H14O3 | CID 16330 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. tga.gov.au [tga.gov.au]

15. Safety assessment of Salicylic Acid, Butyloctyl Salicylate, Calcium Salicylate, C12-15
Alkyl Salicylate, Capryloyl Salicylic Acid, Hexyldodecyl Salicylate, Isocetyl Salicylate,
Isodecyl Salicylate, Magnesium Salicylate, MEA-Salicylate, Ethylhexyl Salicylate, Potassium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b3022147?utm_src=pdf-body
https://www.benchchem.com/product/b3022147?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s3310573
https://cymitquimica.com/cas/2052-14-4/
https://www.perfumersworld.com/view.php?pro_id=3OH00073
https://www.myskinrecipes.com/shop/en/orchid-aroma-chemicals/2727-butyl-salicylate.html
https://www.de-kruiderie.nl/product/butyl-salicylate-ac/?lang=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB2172639_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2172639.htm
https://www.benchchem.com/product/b3022147
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=11991
https://www.chembk.com/en/chem/butyl%20salicylate
https://jnfuturechemical.com/product/butyl-salicylate-cas2052-14-4/
https://www.thegoodscentscompany.com/data/rw1013802.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-salicylate
https://www.tga.gov.au/sites/default/files/foi-116-1516-07.pdf
https://pubmed.ncbi.nlm.nih.gov/14617432/
https://pubmed.ncbi.nlm.nih.gov/14617432/
https://pubmed.ncbi.nlm.nih.gov/14617432/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Salicylate, Methyl Salicylate, Myristyl Salicylate, Sodium Salicylate, TEA-Salicylate, and
Tridecyl Salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. makingcosmetics.com [makingcosmetics.com]

18. certifiedcosmetics.com [certifiedcosmetics.com]

19. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿
MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]

To cite this document: BenchChem. [Application Notes and Protocols: Butyl Salicylate as a
Fragrance Ingredient]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022147#using-butyl-salicylate-as-a-fragrance-
ingredient-in-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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